2-((1-(4-fluorophenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-yl)thio)-N-methylacetamide

• IUPAC Name: 2-[1-(4-fluorophenyl)-4-methylpyrazolo[3,4-d]pyridazin-7-yl]sulfanyl-N-methylacetamide
• InChI: InChI=1S/C15H14FN5OS/c1-9-12-7-18-21(11-5-3-10(16)4-6-11)14(12)15(20-19-9)23-8-13(22)17-2/h3-7H,8H2,1-2H3,(H,17,22)
• InChI Key: PAASQQOVIPVIOI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=NN(C2=C(N=N1)SCC(=O)NC)C3=CC=C(C=C3)F
• Molecular Formula: C15H14FN5OS
• Molecular Weight: 331.4 g/mol

Description

This compound is a derivative of pyridazinone, which is a class of organic compounds known as phenylpyridines. These are polycyclic aromatic compounds containing a benzene ring linked to a pyridine ring through a CC or CN bond.

Molecular Structure Analysis

The compound contains a pyridazinone ring, which is a six-membered ring with two nitrogen atoms at 1 and 2 positions and an oxygen atom at the 3 position.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, pyridazinone derivatives are known to undergo a variety of chemical reactions. For example, they can react with hydrazine or aryl hydrazines with mixtures of ketones and esters, or with 1,4-dicarbonyl compounds.

Scientific Research Applications

Antimicrobial Activity

• Several pyridazinones, including derivatives of this compound, have demonstrated antimicrobial properties. They exhibit inhibitory effects against bacteria, fungi, and other microorganisms. .

Anti-Inflammatory and Analgesic Effects

• Pyridazinones have been investigated for their anti-inflammatory and analgesic properties. Compounds like this one may help alleviate pain and reduce inflammation. .

Anticancer Potential

• Some pyridazinones exhibit anticancer activity. While further studies are needed, these compounds could serve as leads for developing novel cancer therapies. .

Cardiovascular Applications

• Initially studied for cardiovascular drug development, pyridazinones have shown promise as antihypertensive agents. .

Bronchodilatory and Anti-Allergic Properties

• Certain pyridazinones exhibit bronchodilatory effects, making them potential candidates for treating asthma. .

Neurological Disorders and Ionotropic Activity

• Researchers have explored pyridazinones for their potential in neurological disorders. .

Mechanism of Action

Target of Action

Similar compounds, such as pyridazine and pyridazinone derivatives, have been shown to interact with a wide range of biological targets . These targets are involved in various physiological effects, contributing to the compound’s diverse pharmacological activities .

Mode of Action

For instance, some compounds like 5-acyl-N-methyl derivative were seen to be active in the inhibition of prostaglandin E2 and interleukin activity .

Biochemical Pathways

Compounds with similar structures have been shown to impact a variety of biochemical pathways, leading to a wide range of anticipated biological properties .

Result of Action

Similar compounds have been tested for anti-proliferative activity against human tumor cell lines .